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Executive Summary & Substance Profile

Rebaudioside C (Reb C) is a steviol glycoside widely used in sweetener research and
metabolic studies.[1] While generally recognized as safe (GRAS) for consumption, pure
laboratory-grade Reb C requires specific handling to prevent environmental contamination and
physical safety hazards (specifically combustible dust).[1]

Critical Directive: Although Reb C is not classified as a P-listed or U-listed hazardous waste
under US EPA RCRA regulations, it should not be treated as standard office trash. Professional
laboratory standards dictate that it be managed through established chemical waste streams to
maintain chain of custody and environmental stewardship.

Physicochemical Data for Disposal
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Property Specification Disposal Implication

Unique identifier for waste

CAS Number 63550-99-2 i
manifests.[1][2]

i ) i High potential for static
Physical State White to off-white powder )
generation and dust.[1][2]

) ) Aqueous solutions may be
N Soluble in water; slightly o )
Solubility ] drain-disposable only with EHS
soluble in ethanol
approval.[1][2]

Risk: Finely dispersed powder
Combustibility Organic solid can form combustible dust
clouds.[2]

Can be segregated from

RCRA Status Non-Hazardous (unless mixed) toxic/corrosive waste streams.

[1](2]

Risk Assessment & Safety Causality

Why we take these precautions for a "safe" sweetener:

o Combustible Dust Hazard: Like many organic carbohydrates, Reb C in fine powder form can
be explosive if suspended in air near an ignition source.

o Protocol: Use a fume hood or powder containment enclosure when weighing quantities
>1.049.

o Respiratory Irritation: While non-toxic, inhalation of fine particulates causes physical irritation

to the upper respiratory tract.

o Protocol: N95 filtering facepiece or standard surgical mask is required during open

handling.

e Bio-burden in Plumbing: Pouring concentrated sugar/glycoside solutions down laboratory
drains promotes rapid bacterial growth and biofilm formation in plumbing traps.
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o Protocol: Avoid drain disposal for concentrations >10% to prevent infrastructure damage.

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Pure Substance)

Applicable for: Expired reagents, spill cleanup residues, or excess weighing powder.[1][2]

o Containerization: Transfer solid Reb C into a dedicated "Non-Hazardous Chemical Waste"
container.

o Note: Do not use "Biohazard" bags (red bags) unless the substance is contaminated with
biological agents.

e Labeling: Apply a standard waste label.
o Constituents: "Rebaudioside C (Solid)"[1][2][3][4]
o Hazard Checkbox: Select "None" or "Non-Regulated."[5]
» Disposal Path: Hand off to your facility’s waste contractor for incineration.

o Reasoning: Incineration is preferred over landfilling to ensure complete thermal
destruction of the organic lattice, preventing any potential accumulation in soil or water
tables.

Scenario B: Liquid Waste (Solvent Mixtures)

Applicable for: HPLC waste, mother liquors (e.g., Methanol, Acetonitrile).[1][2]
CRITICAL: The presence of organic solvents overrides the non-hazardous nature of Reb C.
e Segregation: Collect in "Organic Solvent Waste" carboys (e.g., HDPE or glass).

» Classification: This is now RCRA Hazardous Waste due to ignitability (D0O01) or toxicity of the
solvent.

e Labeling: List all solvents (e.g., "Acetonitrile 50%, Water 50%, Trace Reb C").
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Scenario C: Aqueous Solutions (Water Only)

Applicable for: Buffer solutions, leftover stock solutions.[1][2]

« Dilution: If the concentration is <5% and your local EHS permits, flush with 20x volume of
water down a sanitary sewer.

o Preferred Method: If concentration is high (>5%) or local regulations are strict, consolidate
into a "Non-Hazardous Liquid Waste" container.

Visual Decision Workflow

The following diagram illustrates the logical decision tree for disposing of Rebaudioside C
based on its physical state and solvent matrix.
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Start: Rebaudioside C Waste

Determine Physical State

Solid (Powder) Liquid (Solution)
Container: High-Density Polyethylene (HDPE) Contains Organic Solvents?
Label: 'Non-Hazardous Solid" (Methanol, ACN, DMSO)

o (Water only)

Disposal: Commercial Incineration
(Recommended)

RCRA HAZARDOUS WASTE
(Ignitable/Toxic)

Concentration > 5%?

High Conc (>5%) ow Conc (<5%)

Container: Solvent Waste Carboy Container: Non-Hazardous Liquid
Label: List all solvents + Reb C Label: 'Aqueous Reb C*

Sanitary Sewer
(Requires 20x Dilution + EHS Approval)

Click to download full resolution via product page

Figure 1: Decision logic for Rebaudioside C waste streams.[1][2] Note that solvent
contamination triggers hazardous waste protocols immediately.[2]

Spill Management Protocol

In the event of a laboratory spill (powder):
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o PPE: Don safety glasses and N95 mask to prevent inhalation of dust cloud.

e Dry Clean-up (Priority): Do not wet the powder initially.[1] Wetting Reb C creates a sticky,
syrup-like residue that is difficult to remove.[1]

o Action: Use a brush and dustpan or a HEPA-filtered vacuum for the bulk powder.[1]

e Wet Finish: Once bulk powder is removed, wipe the surface with warm water and mild
detergent.

» Disposal: Place spill debris (paper towels, collected powder) into the "Non-Hazardous Solid
Waste" container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Rebaudioside C | C44H70022 | CID 60208888 - PubChem [pubchem.ncbi.nlm.nih.gov]

o 2. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

e 3. spectrumchemical.com [spectrumchemical.com]

e 4. cdn.accentuate.io [cdn.accentuate.io]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/60208888
https://pubchem.ncbi.nlm.nih.gov/compound/60208888
https://pubchem.ncbi.nlm.nih.gov/compound/60208888
https://www.benchchem.com/product/b8056703/docs?utm_src=pdf-body#rebaudioside-c-laboratory-disposal-handling-protocol
https://pubchem.ncbi.nlm.nih.gov/compound/Rebaudioside-C
https://pubchem.ncbi.nlm.nih.gov/compound/60208888
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://pubchem.ncbi.nlm.nih.gov/compound/60208888
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://pubchem.ncbi.nlm.nih.gov/compound/60208888
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://echa.europa.eu/substance-information/-/substanceinfo/100.126.732
https://pubchem.ncbi.nlm.nih.gov/compound/60208888
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b8056703?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/60208888
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.spectrumchemical.com/media/sds/S1964_AGHS.pdf
https://cdn.accentuate.io/6170858356920/17137213309112/SDS-Stevia-Extract-TSG95-REB-A90-v.-Feb-2024-v1713154495833.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8056703?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 5. echemi.com [echemi.com]

e To cite this document: BenchChem. [Rebaudioside C: Laboratory Disposal & Handling
Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8056703/docs#rebaudioside-c-laboratory-disposal-
handling-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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